Cas no 94646-99-8 ( )

• Product Name: &nbsp
• CAS No: 94646-99-8
• MF: C₈H₁₀N₆O
• MW: 206.20459985733
• CID: 1001142
• PubChem ID: 135439950
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 5-pyrrolidin-1-yl-2,3-dihydrotriazolo[4,5-d]pyrimidin-7-one
• DTXSID20394751
• NSC-527416
• NSC527416
• 94646-99-8
• AC1MU1LJ
•  

• Inchi： 1S/C8H10N6O/c15-7-5-6(12-13-11-5)9-8(10-7)14-3-1-2-4-14/h1-4H2,(H2,9,10,11,12,13,15)
• InChI Key： XWMHIULJHYYQRJ-UHFFFAOYSA-N
• SMILES： O=C1C2C(=NNN=2)N=C(N1)N1CCCC1

Computed Properties

• Exact Mass: 206.091609
• Monoisotopic Mass: 206.091609
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• XLogP3: -0.5

Experimental Properties

• Density: 1.91
• Boiling Point: 318.1°C at 760 mmHg
• Flash Point: 146.2°C
• Refractive Index: 1.947